![molecular formula C14H11BrN4O2S B4763558 1-[(4-bromophenoxy)methyl]-N-1,3-thiazol-2-yl-1H-pyrazole-3-carboxamide](/img/structure/B4763558.png)
1-[(4-bromophenoxy)methyl]-N-1,3-thiazol-2-yl-1H-pyrazole-3-carboxamide
Overview
Description
1-[(4-bromophenoxy)methyl]-N-1,3-thiazol-2-yl-1H-pyrazole-3-carboxamide is a chemical compound used in scientific research. It is commonly referred to as BTZ043 and is a promising drug candidate for the treatment of tuberculosis.
Mechanism of Action
BTZ043 works by inhibiting the enzyme DprE1, which is involved in the synthesis of the mycobacterial cell wall. Specifically, BTZ043 inhibits the decaprenylphosphoryl-β-D-ribose 2'-epimerase activity of DprE1, which results in the accumulation of a toxic intermediate that leads to cell death.
Biochemical and Physiological Effects:
BTZ043 has been shown to have a selective and potent inhibitory effect on the growth of Mycobacterium tuberculosis. It has also been shown to have a low toxicity profile in vitro and in vivo. BTZ043 has been shown to be effective against both drug-susceptible and drug-resistant strains of tuberculosis.
Advantages and Limitations for Lab Experiments
One advantage of using BTZ043 in lab experiments is that it has a low toxicity profile, which makes it a safer alternative to other drugs used in tuberculosis research. One limitation is that it is still in the preclinical stage of development, which means that more research is needed to determine its safety and efficacy in humans.
Future Directions
There are several future directions for research on BTZ043. One direction is to further explore its activity against other bacterial species, including Mycobacterium leprae, Mycobacterium abscessus, and Mycobacterium ulcerans. Another direction is to investigate its potential use in combination therapy with other drugs for the treatment of tuberculosis. Additionally, further research is needed to determine its safety and efficacy in humans.
Scientific Research Applications
BTZ043 has been shown to be effective against drug-resistant strains of tuberculosis. It works by inhibiting the enzyme DprE1, which is essential for the synthesis of the mycobacterial cell wall. BTZ043 has also been shown to have activity against other bacterial species, including Mycobacterium leprae, Mycobacterium abscessus, and Mycobacterium ulcerans.
properties
IUPAC Name |
1-[(4-bromophenoxy)methyl]-N-(1,3-thiazol-2-yl)pyrazole-3-carboxamide | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H11BrN4O2S/c15-10-1-3-11(4-2-10)21-9-19-7-5-12(18-19)13(20)17-14-16-6-8-22-14/h1-8H,9H2,(H,16,17,20) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YUTHQLPTGOBUQH-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1OCN2C=CC(=N2)C(=O)NC3=NC=CS3)Br | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H11BrN4O2S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
379.23 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-[(4-bromophenoxy)methyl]-N-(1,3-thiazol-2-yl)-1H-pyrazole-3-carboxamide |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.